Cas no 1263166-93-3 (N-(1R,8S,9S)-Bicyclo6.1.0non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane)
N-(1R,8S,9S)-Bicyclo6.1.0non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane Chemical and Physical Properties
Names and Identifiers
-
- BCN-PEG10000-NH2
- N-(1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane
- (1α,8α,9β)-Bicyclo[6.1.0]non-4-yn-9-ylmethyl N-{2-[2-(2-aminoethoxy)ethoxy]ethyl}carbamate
- BCN-amine
- BCN-POE3-NH2
- B4062
- N-[(1R,8S,9S)-Bicyclo[6.1.0]non-4-yn-9-ylmethoxycarbonyl]-1,8-diamino-3,6-dioxaoctane
- N-[(1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-ylmethyloxycarbonyl]-1,8-diamino-3,6-dioxaoctane, for Copper-free Click Chemistry
- [(1R,8S)-9-bicyclo[6.1.0]non-4-ynyl]methyl N-[2-[2-(2-aminoethoxy)ethoxy]ethyl]carbamate
- N-[(1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-ylmethyloxycarbonyl]-1,8-diamino-3,6-dioxaoctane, for Copper-free Clic
- 1357379-13-5
- SCHEMBL19692960
- DA-52893
- 1263166-93-3
- DA-61542
- SCHEMBL17084695
- SB67166
- endo-BCN-PEG2-NH2
- endo-BCN-PEG2-amine
- CS-0898898
- REL-N-[(1R,8S,9S)-BICYCLO[6.1.0]NON-4-YN-9-YLMETHYLOXYCARBONYL]-1,8-DIAMINO-3,6-DIOXAOCTANE
- AKOS040756606
- MFCD19705418
- D84661
- BCN-exo-PEG2-NH2
- rel-N-(1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-ylmethyloxycarbonyl 1,8-diamino-3,6-dioxaoctane
- SCHEMBL19501201
- HY-156319
- Rel-((1R,8S,9r)-Bicyclo[6.1.0]non-4-yn-9-yl)methyl (2-(2-(2-aminoethoxy)ethoxy)ethyl)carbamate
- rel-((1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-yl)methyl (2-(2-(2-aminoethoxy)ethoxy)ethyl)carbamate
- FB60339
- BCN-amine;BCN-POE3-NH2
- AS-85485
- N-(1R,8S,9S)-Bicyclo6.1.0non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane
-
- MDL: MFCD19705418
- Inchi: 1S/C17H28N2O4/c18-7-9-21-11-12-22-10-8-19-17(20)23-13-16-14-5-3-1-2-4-6-15(14)16/h14-16H,3-13,18H2,(H,19,20)/t14-,15+,16?
- InChI Key: YZGOWXGENSKDSE-XYPWUTKMSA-N
- SMILES: O(C(NCCOCCOCCN)=O)CC1[C@H]2CCC#CCC[C@H]21
Computed Properties
- Exact Mass: 324.20500
- Monoisotopic Mass: 324.20490738 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 11
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 82.8
- Molecular Weight: 324.4
Experimental Properties
- Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.19 g/l) (25 º C),
- PSA: 82.81000
- LogP: 2.23530
N-(1R,8S,9S)-Bicyclo6.1.0non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:-20°C
N-(1R,8S,9S)-Bicyclo6.1.0non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM340635-100mg |
endo-BCN-PEG2-NH2 |
1263166-93-3 | 95%+ | 100mg |
$490 | 2023-01-10 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 745073-25MG |
N-(1R,8S,9S)-Bicyclo6.1.0non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane |
1263166-93-3 | 25mg |
¥1312.26 | 2023-11-25 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 745073-100MG |
N-(1R,8S,9S)-Bicyclo6.1.0non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane |
1263166-93-3 | 100mg |
¥4919.16 | 2023-11-25 | ||
| abcr | AB401627-25 mg |
N-[(1R,8S,9S)-Bicyclo[6.1.0]non-4-yn-9-ylmethoxycarbonyl]-1,8-diamino-3,6-dioxaoctane, 90%; . |
1263166-93-3 | 90% | 25 mg |
€234.60 | 2023-07-19 | |
| abcr | AB401627-100 mg |
N-[(1R,8S,9S)-Bicyclo[6.1.0]non-4-yn-9-ylmethoxycarbonyl]-1,8-diamino-3,6-dioxaoctane, 90%; . |
1263166-93-3 | 90% | 100 mg |
€719.60 | 2023-07-19 | |
| Ambeed | A1004846-25mg |
rel-((1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-yl)methyl (2-(2-(2-aminoethoxy)ethoxy)ethyl)carbamate |
1263166-93-3 | 97% | 25mg |
$122.0 | 2025-02-26 | |
| Ambeed | A1004846-50mg |
rel-((1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-yl)methyl (2-(2-(2-aminoethoxy)ethoxy)ethyl)carbamate |
1263166-93-3 | 97% | 50mg |
$220.0 | 2025-02-26 | |
| Ambeed | A1004846-100mg |
rel-((1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-yl)methyl (2-(2-(2-aminoethoxy)ethoxy)ethyl)carbamate |
1263166-93-3 | 97% | 100mg |
$390.0 | 2025-02-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N868617-25mg |
N-(1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane |
1263166-93-3 | ≥90% | 25mg |
¥1,568.00 | 2022-10-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B4062-25mg |
N-(1R,8S,9S)-Bicyclo6.1.0non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane |
1263166-93-3 | 90.0%(LC) | 25mg |
¥1295.0 | 2022-05-30 |
N-(1R,8S,9S)-Bicyclo6.1.0non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on N-(1R,8S,9S)-Bicyclo6.1.0non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane
Comprehensive Overview of N-(1R,8S,9S)-Bicyclo[6.1.0]non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane (CAS No. 1263166-93-3)
N-(1R,8S,9S)-Bicyclo[6.1.0]non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane (CAS No. 1263166-93-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, drug discovery, and materials science. This bicyclic derivative, characterized by its unique 1,8-diamino-3,6-dioxaoctane backbone, offers a versatile platform for the development of novel therapeutics and advanced materials. Its structural complexity and functional groups make it a valuable intermediate in synthetic chemistry.
The compound's bicyclo[6.1.0]non-4-yne core provides exceptional stability and reactivity, which is crucial for applications in click chemistry and bioconjugation. Researchers are increasingly exploring its potential in targeted drug delivery systems, where its ability to form stable linkages with biomolecules is highly advantageous. The oxycarbonyl group further enhances its utility as a protective moiety in peptide synthesis, aligning with current trends in precision medicine and personalized therapeutics.
In recent years, the demand for N-(1R,8S,9S)-Bicyclo[6.1.0]non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane has surged due to its role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. PROTACs leverage the compound's bifunctional properties to degrade disease-causing proteins, addressing challenges in cancer therapy and neurodegenerative diseases. This aligns with the growing interest in degradation-based therapeutics, a hot topic in pharmaceutical research.
From a synthetic perspective, the compound's CAS No. 1263166-93-3 is often referenced in patents and academic publications, highlighting its importance in high-value chemical synthesis. Its compatibility with green chemistry principles, such as reduced solvent use and lower energy consumption, makes it an attractive candidate for sustainable manufacturing processes. This resonates with the global push toward environmentally friendly and cost-effective chemical production.
The 1,8-diamino-3,6-dioxaoctane segment of the molecule is particularly noteworthy for its solubility-enhancing properties, which are critical in formulating bioavailable drugs. This feature is increasingly relevant as the pharmaceutical industry seeks to improve the oral bioavailability of poorly soluble compounds, a common hurdle in drug development. The integration of this moiety into drug candidates can significantly enhance their pharmacokinetic profiles.
Market analyses indicate a rising trend in the procurement of N-(1R,8S,9S)-Bicyclo[6.1.0]non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane, driven by its expanding applications in biopharmaceuticals and diagnostic reagents. Suppliers and manufacturers are focusing on scaling up production to meet the needs of research institutions and pharmaceutical companies. The compound's high purity and consistent quality are paramount, reflecting the stringent standards of modern good manufacturing practices (GMP).
In conclusion, N-(1R,8S,9S)-Bicyclo[6.1.0]non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane (CAS No. 1263166-93-3) stands as a pivotal compound in contemporary chemical and pharmaceutical research. Its multifaceted applications, from drug discovery to advanced materials, underscore its importance in addressing some of the most pressing challenges in science and medicine. As research continues to unveil its potential, this compound is poised to play an even greater role in shaping the future of innovative therapeutics and sustainable chemistry.
1263166-93-3 (N-(1R,8S,9S)-Bicyclo6.1.0non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane) Related Products
- 2008714-39-2(((1R,8S,9S)-Bicyclo[6.1.0]non-4-yn-9-yl)methyl 2-aminoethylcarbamate)
- 1807501-82-1(3-[2-[2-[2-(9-bicyclo[6.1.0]non-4-ynylmethoxycarbonylamino)ethoxy]ethoxy]ethoxy]propanoic acid)
- 1807501-87-6(exo-BCN-PEG2-Boc-amine)
- 1476737-97-9(Bis-PEG2-endo-BCN)
- 1993134-72-7(3-[2-[2-(9-Bicyclo[6.1.0]non-4-ynylmethoxycarbonylamino)ethoxy]ethoxy]propanoic acid)
- 1807501-84-3(Endo-BCN-PEG3-Boc-amine)
- 1807501-85-4(Endo-BCN-PEG2-alcohol)
- 2183440-27-7(endo-BCN-PEG12-acid)
- 2126805-02-3(endo-BCN-PEG8-acid)
- 1421932-54-8(Fmoc-PEG5-NHS Ester)